Cas no 264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate)
264135-49-1 structure
2,4-Difluorophenyl Trifluoromethanesulfonate Properties
Names and Identifiers
-
- Methanesulfonic acid,1,1,1-trifluoro-, 2,4-difluorophenyl ester
- (2,4-difluorophenyl) trifluoromethanesulfonate
- 2,4,6-TRIMETHOXYBENZYL ALCOHOL
- 2,4-difluorophenyl trifluoromethanesulfonate
- 2,4-Difluorophenyl trifluoromethanesulphonate
- PC7501
- HDPFJBUPWOYJFO-UHFFFAOYSA-N
- 2,4-difluorophenyltrifluoromethanesulfonate
- DTXSID90572802
- (2, 4-difluorophenyl) trifluoromethanesulfonate
- 264135-49-1
- AKOS025310326
- SCHEMBL779828
- Methanesulfonic acid, 1,1,1-trifluoro-, 2,4-difluorophenyl ester
- +Expand
-
- HDPFJBUPWOYJFO-UHFFFAOYSA-N
- InChI=1S/C7H3F5O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
- FC1C=CC(OS(C(F)(F)F)(=O)=O)=C(F)C=1
Computed Properties
- 261.97200
- 0
- 8
- 2
- 261.97230594g/mol
- 16
- 333
- 0
- 0
- 0
- 0
- 0
- 1
- 2.9
- 51.8Ų
Experimental Properties
- 3.27400
- 51.75000
- 1.447
- 231.428°C at 760 mmHg
- 93.764°C
- 1.646
2,4-Difluorophenyl Trifluoromethanesulfonate Security Information
2,4-Difluorophenyl Trifluoromethanesulfonate Customs Data
- 2906299090
-
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4-Difluorophenyl Trifluoromethanesulfonate Related Literature
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Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
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2. Back cover
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Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
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5. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surfaceSuhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
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Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
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Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
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10. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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